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Compound of Interest |

Compound Name: Triethyl-d15-amine
CAS No.: 66688-79-7
Cat. No.: B1602551

Get Quote

Triethyl-d15-amine ((C2Ds)s3N), the deuterated analogue of Triethylamine (TEA), is a stable
isotope-labeled compound essential in modern analytical and pharmaceutical research. Its

utility stems from the replacement of all fifteen hydrogen atoms with deuterium, a stable, non-
radioactive isotope of hydrogen.[1] This substitution results in a mass shift of +15 atomic mass
units compared to its unlabeled counterpart, making it an ideal internal standard for quantitative
mass spectrometry (MS) assays.[2] By incorporating Triethyl-d15-amine into an experimental
workflow, researchers can achieve high precision and accuracy in measuring the concentration
of triethylamine or related analytes in complex biological and environmental matrices.[3]

Beyond its role as an internal standard, it serves as a tracer in mechanistic studies, allowing
scientists to track the fate of the molecule through complex reaction pathways.[1][3] The
deuterium labeling provides a powerful tool for investigating drug metabolism,
pharmacokinetics (DMPK), and the chemical transformations of amine-containing compounds.
This guide provides a comprehensive overview of the critical safety protocols, handling
procedures, and a practical experimental workflow for the effective use of Triethyl-d15-amine
in a laboratory setting.

Hazard Identification and Risk Assessment
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Triethyl-d15-amine shares the same fundamental chemical hazards as its non-deuterated
form, Triethylamine. A thorough understanding of these risks is the foundation of safe
laboratory practice. The compound is classified under multiple GHS hazard categories,
demanding rigorous control measures.[4]

e High Flammability (H225): The compound is a highly flammable liquid and vapor, with a very
low flash point of -7 °C.[2][4] Vapors are heavier than air and can travel along the ground to
distant ignition sources, creating a significant flashback risk. Explosive mixtures can be
formed with air at ambient temperatures.

o Severe Corrosivity (H314): It causes severe skin burns and serious eye damage.[4] Contact
with skin or eyes can lead to immediate and potentially permanent tissue damage.[5]

» Toxicity (H302, H311, H331): Triethyl-d15-amine is harmful if swallowed and toxic in contact
with skin or if inhaled.[4] Inhalation may cause respiratory irritation (H335) and, at higher
concentrations, can lead to pulmonary edema, a medical emergency.[4]

o Lachrymator: The substance is a lachrymator, meaning it can cause irritation and tearing
upon exposure to the eyes.

o Aquatic Toxicity (H401): The compound is toxic to aquatic life, and release into the
environment must be avoided.

The causality for these hazards lies in its chemical nature as a volatile, alkaline, and reactive
tertiary amine. Its flammability is due to its high vapor pressure and low flash point, while its
corrosivity stems from its basicity, which can disrupt biological tissues.

Safe Handling and Engineering Controls

A multi-layered approach to safety, combining engineering controls, administrative procedures,
and personal protective equipment (PPE), is essential for mitigating the risks associated with
Triethyl-d15-amine.

Engineering Controls

e Chemical Fume Hood: All handling of Triethyl-d15-amine, including weighing, aliquoting,
and solution preparation, must be conducted within a certified chemical fume hood to
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prevent the inhalation of toxic and flammable vapors.

o Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
diluted and removed.[6]

« Ignition Source Control: All sources of ignition, such as open flames, hot plates, and non-
explosion-proof electrical equipment, must be strictly excluded from the handling area.[5]
Use only non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[5]

o Eyewash Stations and Safety Showers: Immediate access to a functional eyewash station
and safety shower is mandatory in any area where this chemical is handled.[7]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact. The following should be
considered the minimum requirement:

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch) to protect against splashes and vapors.[7]

e Hand Protection: Use chemically resistant gloves (e.g., butyl rubber or Viton™). Gloves must
be inspected for integrity before each use and disposed of properly after handling.[7] Always
use the proper glove removal technique to avoid skin contact.[7]

o Skin and Body Protection: A flame-retardant lab coat and a chemical-resistant apron are
required. For larger quantities or in case of a high risk of splashing, a complete chemical-
protective suit should be worn.[7]

» Respiratory Protection: If engineering controls are insufficient, or during emergency
situations, a full-face respirator with a multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridge is necessary.[2][7]
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Diagram 1: General Handling Workflow
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Caption: A standardized workflow for handling Triethyl-d15-amine safely.
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Storage and Stability

Proper storage is crucial not only for safety but also for maintaining the chemical and isotopic
integrity of Triethyl-d15-amine.

o Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place. Some suppliers recommend storage at 2-8°C.[3] The storage area should be
designated for flammable and corrosive materials, away from heat, sparks, and open flames.

[5]

e Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and
nitrites, as contact can lead to vigorous or hazardous reactions.[5]

« |sotopic Stability: The primary challenge with deuterated compounds is preventing hydrogen-
deuterium (H-D) exchange, which would compromise its isotopic purity.[8]

o Moisture Prevention: The compound can be hygroscopic.[8] Exposure to atmospheric
moisture must be minimized. Work under an inert atmosphere (e.g., nitrogen or argon) for
highly sensitive applications.[8]

o Solvent Choice: When preparing solutions, use aprotic deuterated solvents whenever
possible to avoid introducing exchangeable protons.[8]

Emergency Procedures

Immediate and correct response to an emergency can significantly reduce harm to personnel
and property.

First Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and call for immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with large amounts of water for at least 15 minutes. Seek immediate medical attention as
chemical burns require specialized treatment.[6]
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Call an
ophthalmologist immediately.

 Ingestion: Do NOT induce vomiting due to the risk of perforation. Have the victim drink one
or two glasses of water. Never give anything by mouth to an unconscious person. Call a
physician immediately.

Spill and Leak Response

e Minor Spill: For a small spill within a fume hood, absorb the liquid with an inert, non-
combustible material (e.g., Chemizorb®, sand, or diatomaceous earth). Place the
contaminated material into a suitable, sealed container for disposal. Clean the affected area
thoroughly.

e Major Spill: Evacuate the area immediately. Do not breathe vapors. Remove all ignition
sources. Alert emergency personnel and follow institutional emergency procedures.

Caption: A decision-making workflow for responding to a spill.

Application in Research: A Practical Protocol

Triethyl-d15-amine is most commonly used as an internal standard (IS) for the quantification
of triethylamine in biological samples (e.g., plasma, urine) via Liquid Chromatography-Mass
Spectrometry (LC-MS).

Exemplar Protocol: Preparation of Internal Standard for
Plasma Sample Analysis

This protocol outlines the steps for preparing Triethyl-d15-amine as an IS for a typical
bioanalytical workflow. The causality behind each step is explained to ensure a self-validating
system.

Step 1: Preparation of Stock Solution (e.g., 1 mg/mL)

o Action: Accurately weigh approximately 5 mg of Triethyl-d15-amine and dissolve itina 5 mL
volumetric flask with an appropriate aprotic solvent (e.g., acetonitrile).
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o Causality: Gravimetric measurement provides an accurate starting point. A high-
concentration stock solution allows for serial dilutions, minimizing weighing errors and
conserving the expensive deuterated material. Acetonitrile is a common solvent in reversed-
phase LC-MS that is aprotic and effectively solubilizes the analyte.

Step 2: Preparation of Working Solution (e.g., 100 ng/mL)

o Action: Perform a serial dilution from the stock solution. For example, dilute 10 pL of the 1
mg/mL stock solution into 990 pL of acetonitrile to make a 10 pg/mL solution. Then, dilute
100 pL of this intermediate solution into 9.9 mL of acetonitrile to obtain the final 200 ng/mL
working solution.

o Causality: The working solution concentration is chosen to be comparable to the expected
concentration of the analyte in the samples, ensuring a robust detector response for both the
analyte and the IS.

Step 3: Sample Preparation (Protein Precipitation)

e Action: To 100 pL of a plasma sample, add 20 pL of the 100 ng/mL IS working solution and
vortex briefly. Then, add 300 pL of cold acetonitrile (containing the 1S). Vortex vigorously for
1 minute.

o Causality: Adding the IS at the very beginning of the sample preparation process accounts
for any analyte loss during subsequent steps (e.g., extraction, transfer). Cold acetonitrile
causes proteins to precipitate out of the plasma, which would otherwise interfere with the LC-
MS analysis.

Step 4: Centrifugation and Supernatant Transfer

o Action: Centrifuge the sample at >10,000 x g for 10 minutes at 4°C. Carefully transfer the
supernatant to a clean vial for analysis.

o Causality: Centrifugation pellets the precipitated proteins, leaving the analyte and IS in the
supernatant. A clean transfer prevents re-suspension of the protein pellet.

Step 5: LC-MS Analysis
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 Action: Inject the supernatant onto the LC-MS system.

o Causality: The ratio of the analyte peak area to the IS peak area is used to construct a
calibration curve and quantify the amount of triethylamine in the original sample. Because
the IS is chemically identical to the analyte (ignoring the small deuterium isotope effect), it
co-elutes and experiences similar ionization efficiency, correcting for variations in sample
injection volume and matrix effects.
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Caption: A typical experimental workflow using Triethyl-d15-amine as an IS.
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Waste Disposal

Disposal of Triethyl-d15-amine and associated waste must comply with all local, state, and
federal regulations.

o Chemical Waste: The pure substance and concentrated solutions should be disposed of as
hazardous chemical waste. They must not be poured down the drain.

o Contaminated Materials: All materials that have come into contact with the chemical, such as
gloves, pipette tips, and absorbent pads, must be collected in a sealed, labeled container for
hazardous waste disposal.[7]

» General Guidance: Amine waste can be difficult to treat biologically.[9] The preferred method
of disposal is often high-temperature incineration at a licensed waste disposal facility.[9]
Always consult your institution's Environmental Health and Safety (EHS) office for specific
disposal protocols.

Property Value Source
Chemical Formula (C2Ds)sN [2][3]
Molecular Weight 116.28 g/mol [2][4]
CAS Number 66688-79-7 [2][4]
Appearance Colorless to yellowish liquid

Odor Strong, fishy, ammonia-like

Density 0.832 g/mL at 25 °C [2]
Boiling Point 88.8 °C

Melting Point -115°C

Flash Point -7 °C (19.4 °F) - closed cup [2]
Isotopic Purity Typically =98 atom % D [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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